Cas no 847978-59-0 (5-bromo-2-methylsulphanyl benzaldehyde)

• Product Name: 5-bromo-2-methylsulphanyl benzaldehyde
• CAS No: 847978-59-0
• MF: C₈H₇BrOS
• MW: 231.109580278397
• CID: 2102412
• PubChem ID: 16733861
• Update Time: 2025-11-02

5-bromo-2-methylsulphanyl benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-methylsulphanyl benzaldehyde
• SCHEMBL1017248
• 847978-59-0
• 5-bromo-2-methylsulfanylbenzaldehyde
• WIXYCKMFHNDKOU-UHFFFAOYSA-N
• MFCD20484745
• 5-bromo-2-(methylsulfanyl)benzaldehyde
• DB-206711
• 5-bromo-2-(methylthio)benzaldehyde
• AKOS023838662

• Inchi： 1S/C8H7BrOS/c1-11-8-3-2-7(9)4-6(8)5-10/h2-5H,1H3
• InChI Key： WIXYCKMFHNDKOU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1)SC

Computed Properties

• Exact Mass: 229.94010Da
• Monoisotopic Mass: 229.94010Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.4Ų

Additional information on 5-bromo-2-methylsulphanyl benzaldehyde

5-Bromo-2-methylsulphanyl Benzaldehyde (CAS No. 847978-59-0): A Versatile Building Block in Organic Synthesis

5-Bromo-2-methylsulphanyl benzaldehyde (CAS No. 847978-59-0) is a highly valuable aromatic aldehyde compound that has gained significant attention in modern organic chemistry and pharmaceutical research. This brominated benzaldehyde derivative serves as a crucial intermediate in the synthesis of various complex molecules, particularly in the development of bioactive compounds and functional materials.

The molecular structure of 5-bromo-2-methylsulphanyl benzaldehyde features three distinctive functional groups: an aldehyde group at position 1, a methylsulphanyl (methylthio) group at position 2, and a bromine atom at position 5. This unique combination of substituents makes it an exceptionally versatile building block for cross-coupling reactions, nucleophilic substitutions, and condensation reactions in synthetic chemistry.

Recent trends in chemical research show growing interest in halogenated benzaldehyde derivatives like 5-bromo-2-methylsulphanyl benzaldehyde, particularly for their applications in medicinal chemistry and material science. The compound's bromine atom serves as an excellent handle for various palladium-catalyzed coupling reactions, including Suzuki, Heck, and Sonogashira reactions, which are fundamental to modern drug discovery processes.

In pharmaceutical applications, 5-bromo-2-methylsulphanyl benzaldehyde has been utilized as a precursor in the synthesis of potential kinase inhibitors and antimicrobial agents. The presence of both electron-withdrawing (bromo) and electron-donating (methylthio) groups creates interesting electronic properties that can be exploited in drug design. Researchers are particularly interested in how these structural features might influence bioavailability and target binding affinity of resulting drug candidates.

The compound's applications extend beyond pharmaceuticals into agrochemical research, where it serves as an intermediate for novel crop protection agents. The methylsulphanyl group in particular has shown promise in enhancing the biological activity of certain pesticidal compounds, making 5-bromo-2-methylsulphanyl benzaldehyde a valuable starting material in this field.

From a materials science perspective, derivatives of 5-bromo-2-methylsulphanyl benzaldehyde have been investigated for their potential in organic electronics. The compound's ability to form conjugated systems through its reactive sites makes it interesting for developing organic semiconductors and photovoltaic materials. Recent studies have explored its use in creating novel liquid crystal compounds with unique mesomorphic properties.

The synthesis of 5-bromo-2-methylsulphanyl benzaldehyde typically involves bromination of appropriate 2-methylsulphanyl benzaldehyde precursors or through formylation reactions of corresponding brominated toluene derivatives. Modern synthetic approaches focus on developing more efficient, atom-economical routes to produce this valuable intermediate with higher yields and purity.

Quality control of 5-bromo-2-methylsulphanyl benzaldehyde is crucial for its applications, with analytical techniques such as HPLC, GC-MS, and NMR spectroscopy being routinely employed to verify purity and identity. The compound typically appears as a white to pale yellow crystalline solid with characteristic aldehyde proton signals in the 9-10 ppm range in ¹H NMR spectra.

Storage and handling recommendations for 5-bromo-2-methylsulphanyl benzaldehyde include protection from moisture and light, typically in amber glass containers under inert atmosphere when long-term storage is required. While not classified as highly hazardous, standard laboratory precautions should be observed when working with this compound.

The market for 5-bromo-2-methylsulphanyl benzaldehyde has seen steady growth in recent years, driven by increasing demand from pharmaceutical research and specialty chemical sectors. Suppliers typically offer this compound in various purity grades (98%, 99%, etc.) with options for custom synthesis and bulk quantities to meet diverse research and industrial needs.

Future research directions for 5-bromo-2-methylsulphanyl benzaldehyde include exploring its potential in click chemistry applications, developing more sustainable synthetic routes, and investigating novel derivatives for catalytic applications. The compound's versatility ensures it will remain an important tool in synthetic chemistry for years to come.

For researchers working with 5-bromo-2-methylsulphanyl benzaldehyde, it's important to note that the methylsulphanyl group can participate in various oxidation reactions, offering additional synthetic possibilities. This feature has been exploited in the synthesis of sulfoxide and sulfone derivatives, expanding the utility of this already versatile building block.

In conclusion, 5-bromo-2-methylsulphanyl benzaldehyde (CAS No. 847978-59-0) represents a strategically important compound in modern organic synthesis. Its unique combination of functional groups, reactivity profile, and broad applicability across multiple research fields make it an indispensable tool for chemists working in drug discovery, materials science, and specialty chemical development.